Cas no 2425818-93-3 (4-fluoro-2-[(1R)-1-phenylethyl]pyrazole-3-carboxylic acid)

• Product Name: 4-fluoro-2-[(1R)-1-phenylethyl]pyrazole-3-carboxylic acid
• CAS No: 2425818-93-3
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5306280
• Update Time: 2025-05-22

4-fluoro-2-[(1R)-1-phenylethyl]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 4-fluoro-1-[(1R)-1-phenylethyl]-
• 4-fluoro-2-[(1R)-1-phenylethyl]pyrazole-3-carboxylic acid

• Inchi： 1S/C12H11FN2O2/c1-8(9-5-3-2-4-6-9)15-11(12(16)17)10(13)7-14-15/h2-8H,1H3,(H,16,17)/t8-/m1/s1
• InChI Key： CDNJAQLPGZZPLP-MRVPVSSYSA-N
• SMILES： N1([C@@H](C2=CC=CC=C2)C)C(C(O)=O)=C(F)C=N1

Additional information on 4-fluoro-2-[(1R)-1-phenylethyl]pyrazole-3-carboxylic acid

Comprehensive Overview of 4-fluoro-2-[(1R)-1-phenylethyl]pyrazole-3-carboxylic acid (CAS No. 2425818-93-3)

4-fluoro-2-[(1R)-1-phenylethyl]pyrazole-3-carboxylic acid (CAS No. 2425818-93-3) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chiral phenylethyl substitution and carboxylic acid functionality, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure combines a pyrazole core with a fluoro substituent, enhancing its reactivity and binding affinity in biological systems.

In recent years, the demand for fluorinated heterocycles like 4-fluoro-2-[(1R)-1-phenylethyl]pyrazole-3-carboxylic acid has surged due to their role in optimizing drug pharmacokinetics. Researchers highlight its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with trends in personalized medicine. The R-configuration of the phenylethyl group further underscores its stereoselective interactions, a hot topic in asymmetric synthesis discussions.

The compound’s CAS No. 2425818-93-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening workflows. Analytical techniques such as NMR and HPLC confirm its purity, while computational studies explore its ADMET properties—a key focus area for AI-driven drug design. Notably, its logP and hydrogen-bonding capacity are critical parameters debated in forums like ResearchGate.

From an industrial perspective, 4-fluoro-2-[(1R)-1-phenylethyl]pyrazole-3-carboxylic acid is synthesized via Pd-catalyzed cross-coupling or multistep organic transformations, methods often queried in patent literature. Its stability under physiological pH makes it suitable for prodrug development, a trending niche in oncology research. Environmental concerns around fluorinated compounds also drive studies on its biodegradability, addressing regulatory demands for green chemistry.

In summary, CAS No. 2425818-93-3 represents a nexus of innovation, bridging medicinal chemistry and sustainable synthesis. Its dual utility as a pharmacophore and intermediate ensures its prominence in peer-reviewed journals and industry whitepapers, answering FAQs on structure-activity relationships and scalable production.